Cas no 148934-66-1 (Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 148934-66-1
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 98526
• PubChem ID: 10511447
• Update Time: 2025-11-03

Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 3-chloro-1-methyl-, methyl ester
• methyl 3-chloro-1-methylpyrazole-4-carboxylate
• 3-Chloro-1-methylpyrazole-4-carboxylic acid methyl ester
• AT32306
• 148934-66-1
• 1H-Pyrazole-4-carboxylic acid, 3-chloro-1-methyl-, methyl ester
• AKOS015898330
• DTXSID30440995
• 3-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid methyl ester

• Inchi： 1S/C6H7ClN2O2/c1-9-3-4(5(7)8-9)6(10)11-2/h3H,1-2H3
• InChI Key： OFJONVVSTNCLRM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CN(C)N=1

Computed Properties

• Exact Mass: 174.01971
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.8±20.0 ºC (760 Torr),
• Flash Point: 106.7±21.8 ºC,
• Refractive Index: 1.559
• Solubility: Slightly soluble (5.8 g/l) (25 º C),
• PSA: 44.12